Cas no 2173099-12-0 (3,5-Dimethyl-2-(piperazin-1-ylmethyl)pyridin-4-ol dihydrobromide)

3,5-Dimethyl-2-(piperazin-1-ylmethyl)pyridin-4-ol dihydrobromide is a chemically stable, crystalline compound with a defined molecular structure, making it suitable for precise applications in pharmaceutical and biochemical research. Its dihydrobromide salt form enhances solubility in aqueous systems, facilitating use in solution-based studies. The presence of both pyridine and piperazine moieties contributes to its potential as a versatile intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules. The compound's high purity and well-characterized properties ensure reproducibility in experimental settings. Its structural features may also support investigations into receptor binding or enzyme inhibition, offering utility in drug discovery and development workflows.
3,5-Dimethyl-2-(piperazin-1-ylmethyl)pyridin-4-ol dihydrobromide structure
2173099-12-0 structure
Product Name:3,5-Dimethyl-2-(piperazin-1-ylmethyl)pyridin-4-ol dihydrobromide
CAS No:2173099-12-0
MF:C12H21Br2N3O
MW:383.122641324997
MDL:MFCD31381756
CID:4784040
Update Time:2026-02-27

3,5-Dimethyl-2-(piperazin-1-ylmethyl)pyridin-4-ol dihydrobromide Chemical and Physical Properties

Names and Identifiers

    • 3,5-Dimethyl-2-(piperazin-1-ylmethyl)pyridin-4-ol dihydrobromide
    • MDL: MFCD31381756
    • Inchi: 1S/C12H19N3O.2BrH/c1-9-7-14-11(10(2)12(9)16)8-15-5-3-13-4-6-15;;/h7,13H,3-6,8H2,1-2H3,(H,14,16);2*1H
    • InChI Key: HGOKNDWIUKFZDH-UHFFFAOYSA-N
    • SMILES: Br.Br.O=C1C(C)=CNC(=C1C)CN1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 351
  • Topological Polar Surface Area: 44.4

3,5-Dimethyl-2-(piperazin-1-ylmethyl)pyridin-4-ol dihydrobromide Pricemore >>

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3,5-Dimethyl-2-(piperazin-1-ylmethyl)pyridin-4-ol dihydrobromide; .
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Additional information on 3,5-Dimethyl-2-(piperazin-1-ylmethyl)pyridin-4-ol dihydrobromide

Introduction to 3,5-Dimethyl-2-(piperazin-1-ylmethyl)pyridin-4-ol dihydrobromide (CAS No. 2173099-12-0)

3,5-Dimethyl-2-(piperazin-1-ylmethyl)pyridin-4-ol dihydrobromide (CAS No. 2173099-12-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for the development of new therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 3,5-Dimethyl-2-(piperazin-1-ylmethyl)pyridin-4-ol dihydrobromide is composed of a pyridine ring substituted with methyl groups at the 3 and 5 positions, a piperazine moiety attached to the 2-position via a methyl group, and a hydroxyl group at the 4-position. The dihydrobromide salt form of this compound enhances its solubility and stability, making it suitable for various experimental and therapeutic applications.

In terms of synthesis, several methods have been reported in the literature for the preparation of 3,5-Dimethyl-2-(piperazin-1-ylmethyl)pyridin-4-ol dihydrobromide. One common approach involves the reaction of 3,5-dimethylpyridine with an appropriate piperazine derivative followed by hydroxylation and salt formation. These synthetic routes are often optimized to improve yield and purity, which are crucial for both research and industrial-scale production.

The biological activities of 3,5-Dimethyl-2-(piperazin-1-ylmethyl)pyridin-4-ol dihydrobromide have been extensively studied in recent years. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated its ability to modulate specific neurotransmitter systems, making it a potential candidate for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its neuropharmacological properties, 3,5-Dimethyl-2-(piperazin-1-ylmethyl)pyridin-4-ol dihydrobromide has also shown promising antitumor effects. Preclinical studies have indicated that this compound can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. These findings suggest that it may have therapeutic potential in oncology.

The pharmacokinetic properties of 3,5-Dimethyl-2-(piperazin-1-ylmethyl)pyridin-4-ol dihydrobromide have also been investigated to assess its suitability as a drug candidate. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it an attractive candidate for further development into a viable pharmaceutical product.

Clinical trials are currently underway to evaluate the safety and efficacy of 3,5-Dimethyl-2-(piperazin-1-ylmethyl)pyridin-4-ol dihydrobromide in human subjects. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound through the drug development pipeline.

In conclusion, 3,5-Dimethyl-2-(piperazin-1-ylmethyl)pyridin-4-ol dihydrobromide (CAS No. 2173099-12-0) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and diverse biological activities make it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the development of novel treatments for various diseases.

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